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Compound of Interest

Compound Name: Biphenyl-4-yl-p-tolyl-methanone

Cat. No.: B3052174 Get Quote

Comparative Guide to Photoinitiators: 4-
Phenylbenzophenone vs. Irgacure 184
For Researchers, Scientists, and Drug Development Professionals

In the field of photopolymerization, the selection of an appropriate photoinitiator is critical for

achieving desired reaction kinetics and final product properties. This guide provides a detailed

comparison of two widely used photoinitiators: 4-Phenylbenzophenone, a classic Type II

photoinitiator, and Irgacure 184, a popular Type I photoinitiator. This comparison is intended to

assist researchers in making informed decisions for their specific applications, from material

science to drug delivery systems.

Due to the limited availability of specific experimental data for Biphenyl-4-yl-p-tolyl-
methanone, this guide utilizes the closely related and well-documented compound, 4-

Phenylbenzophenone (also known as 4-Benzoylbiphenyl), as a representative benzophenone-

based photoinitiator.

Physicochemical and Performance Characteristics
A summary of the key properties of 4-Phenylbenzophenone and Irgacure 184 is presented

below. These properties influence their suitability for different applications.
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Property 4-Phenylbenzophenone Irgacure 184

CAS Number 2128-93-0[1][2][3] 947-19-3[4][5][6]

Molecular Formula C₁₉H₁₄O[1][2][3] C₁₃H₁₆O₂[7]

Molecular Weight 258.3 g/mol [1] 204.3 g/mol [6]

Appearance White to pale yellow solid[2] White crystalline powder[5]

Melting Point 99-103 °C[8] 47-50 °C[5]

Boiling Point 419-420 °C[8] 175 °C at 15 mm Hg[5]

UV Absorption Maxima ~289 nm[9] 244, 280, 330 nm[7]

Photoinitiation Type
Type II (Hydrogen Abstraction)

[10]
Type I (α-Cleavage)[4][5]

Key Features
Cost-effective, good for

surface cure.[10]

Highly efficient, non-yellowing,

good for both surface and

through cure.[4][6][11]

Common Applications
UV curable coatings and inks,

plastics, adhesives.[8][10]

Clear coatings for wood, metal,

and plastics; printing inks;

adhesives.[5][6][11]

Experimental Performance Data
Direct comparative studies detailing the photoinitiation efficiency under identical conditions are

not readily available in the public domain. However, performance characteristics can be

inferred from their mechanism of action and typical applications.

4-Phenylbenzophenone (Type II):

Mechanism: Upon UV irradiation, 4-Phenylbenzophenone is excited to a triplet state. It then

abstracts a hydrogen atom from a synergist (often a tertiary amine) to generate an initiating

free radical.[10]

Performance: Generally exhibits slower cure speeds compared to Type I initiators.[10] Its

efficiency is highly dependent on the concentration and type of synergist used. It is
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particularly effective for surface curing.

Irgacure 184 (Type I):

Mechanism: Irgacure 184 undergoes α-cleavage upon UV absorption, directly forming two

free radicals that can initiate polymerization.[4][5]

Performance: Known for its high photoinitiation activity and efficiency.[4][5] It provides a good

balance of surface and through-cure, making it versatile for various film thicknesses.[11] It is

also noted for its low yellowing properties, which is advantageous for clear coatings.[5][6]

Experimental Protocols
Detailed experimental protocols are crucial for the evaluation and comparison of photoinitiators.

Below are representative protocols for the synthesis of 4-Phenylbenzophenone and a general

procedure for UV curing using a photoinitiator like Irgacure 184.

Synthesis of 4-Phenylbenzophenone
This protocol describes a Friedel-Crafts acylation reaction to synthesize 4-

Phenylbenzophenone.[10]

Materials:

Biphenyl

Benzoyl chloride

Anhydrous aluminum chloride (AlCl₃)

Dry chloroform

Dichloromethane

Ethanol

Ice bath

Standard laboratory glassware
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Procedure:

In a flask equipped with a stirrer and placed in an ice bath, a mixture of anhydrous aluminum

chloride (4.5 g) and benzoyl chloride (11.5 mmol) in dry chloroform (15 ml) is prepared.[10]

A solution of biphenyl (11 mmol) in chloroform (5 ml) is added slowly to the stirred mixture.

[10]

The reaction mixture is stirred in the ice bath for 30 minutes, followed by stirring at room

temperature for 3 hours.[10]

Upon completion, the reaction is quenched by the careful addition of water.

The product is extracted with dichloromethane.

The organic layer is concentrated under reduced pressure.

The crude product is recrystallized from ethanol to yield colorless plates of 4-

Phenylbenzophenone.[10]

UV Curing of an Acrylate Formulation with Irgacure 184
This protocol provides a general workflow for the UV curing of a simple acrylate formulation.

Materials:

Acrylate monomer or oligomer (e.g., 1,6-hexanedioldiacrylate)

Irgacure 184

UV curing system with a medium-pressure mercury lamp

Substrate (e.g., glass slide)

Film applicator or spin coater

Procedure:
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Prepare a formulation by dissolving the desired concentration of Irgacure 184 (typically 1-4%

by weight) in the acrylate monomer/oligomer.[6] Ensure complete dissolution, which can be

aided by gentle warming and stirring.

Apply a thin film of the formulation onto the substrate using a film applicator or spin coater to

a defined thickness (e.g., 20-200 µm).[6]

Expose the coated substrate to UV radiation from a medium-pressure mercury lamp. The

exposure time and intensity will depend on the specific formulation and desired degree of

cure.

The curing progress can be monitored in real-time using techniques like Real-Time FTIR

(RT-FTIR) by observing the disappearance of the acrylate double bond peak.

The properties of the cured film, such as hardness, adhesion, and yellowing, can then be

assessed.

Cytotoxicity Comparison
The potential toxicity of photoinitiators is a critical consideration, especially for applications in

biomedical devices and food packaging.

4-Phenylbenzophenone:

Some studies have raised concerns about the toxic potential of benzophenone and its

derivatives. For instance, certain benzophenones have been shown to exhibit cytotoxic

effects in various cell lines.[12] The European Chemicals Agency (ECHA) has reclassified 4-

Phenylbenzophenone as a substance suspected of damaging fertility or the unborn child.[13]

Irgacure 184:

Studies on the cytotoxicity of Irgacure 184 have shown that it can decrease the viability of

human monocytes in a dose-dependent manner.[14][15][16] One study found that at

concentrations above 0.02% (w/v), a significant decrease in relative cell survival was

observed.[14][15][16] However, it is generally considered to have a better toxicological profile

than many other photoinitiators, making it a common choice for applications with higher

safety requirements.
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Visualizing the Mechanisms and Workflows
To better understand the processes involved, the following diagrams illustrate the

photoinitiation mechanisms and a typical experimental workflow.

Type II: 4-Phenylbenzophenone

Type I: Irgacure 184

4-Phenylbenzophenone
Excited Triplet

4-Phenylbenzophenone*

UV Light (hν)

Initiating Radical
Hydrogen Abstraction

Ketyl Radical

Synergist (e.g., Amine)

Irgacure 184 Two Initiating Radicals

UV Light (hν)
α-Cleavage

Click to download full resolution via product page

Photoinitiation Mechanisms of 4-Phenylbenzophenone and Irgacure 184.
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UV Curing Experimental Workflow

1. Formulation Preparation
(Monomer + Photoinitiator)

2. Film Application
(Coating on Substrate)

3. UV Exposure
(Curing Process)

4. Cured Film Analysis
(FTIR, Hardness, etc.)

Click to download full resolution via product page

A typical experimental workflow for UV curing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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